Cas no 50-33-9 (Phenylbutazone)

• Product Name: Phenylbutazone
• CAS No: 50-33-9
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• MDL: MFCD00005500
• CID: 33469
• PubChem ID: 4781
• Update Time: 2026-01-15

Phenylbutazone Chemical and Physical Properties

Names and Identifiers

• 1,2-diphenyl-3,5-dioxo-4-n-butylpyrazoline
• 4-BUTYL-1,2-DIPHENYL-3,5-PYRAZOLIDINEDIONE
• 4-BUTYL-1,2-DIPHENYLPYRAZOLIDINE-3,5-DIONE
• AURORA KA-3837
• BUTADIONUM
• PHENYLBUTAZONE
• 1,2-Diphenyl-2,3-dioxo-4-N-butylpyrazoline
• 1,2-Diphenyl-3,5-dioxo-4-butylpyrazolidine
• 1,2-Diphenyl-4-butyl-3,5-dioxopyrazolidine
• 1,2-Diphenyl-4-butyl-3,5-pyrazolidinedione
• 3,5-dioxe-4buty-1,diphenyl-pyrazolidine
• 3,5-dioxo01,2-diphenyl-4-m-butyl-pyrazolidine
• 3,5-Dioxo-1,2-diphenyl-4-N-butyl-pyrazolidin
• 3,5-Dioxo-1,2-diphenyl-4-N-butylpyrazolidine
• 3,5-Pyrazolidinedione, 4-butyl-1,2-diphenyl-
• 4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine
• 4-butyl-1,2-diphenyl-5-pyrazolidinedione
• 4-n-butyl-1,2-diphenyl-3,5-pyrazolidinedione
• A 7514
• Alindor
• Phenylbutazon
• bizolin bizolin 200 bunetzone butacompren
• 4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine
• Azdid
• Azolid
• Bute
• Butoz
• Buzon
• Kadol
• PBZ
• pyrazinobutazone
• Reudo
• Uzone
• Fenilbutazona
• Butazolidine
• Butazolidin
• Diphenylbutazone
• Phenylbutazonum
• Butapyrazole
• Butapirazol
• Butacote
• Butadion
• Praecirheumin
• Fenylbutazon
• Mephabutazone
• Mephabutazon
• Fenibutazona
• Alkabutazona
• Scanbutazone
• Intrabutazone
• Chembutazone
• Butapirazole
• Reumuzol
• Reumazin
• Reumasyl
• Phenbutazol
• Intalbut
• Fenibutal
• Ecobutazone
• Butylpyrin
• Butalgina
• Artrizin
• Reumazol
• Pyrazolidin
• Pyrabutol
• Phenylbutaz
• Phebuzin
• Novophenyl
• Nadozone
• Ipsoflame
• Epitope ID:124940
• Intrazone
• Schemergin
• Butagesic
• A828072
• Butatron
• SR-01000000004-5
• PHENYLBUTAZONE [ORANGE BOOK]
• NCGC00015846-02
• Lopac0_000993
• Fenilbutine
• Cotylbutazone
• MLS000069424
• NSC-25134
• 1,2-diphenyl-3,5-dioxo-4-n-butylpyrazolidine
• PHENYLBUTAZONE [IARC]
• Phenylbutazone, analytical standard
• Fenilbutazon
• P1686
• Phenylbutazone [USAN]
• AB00052071_18
• NCGC00015846-11
• KBio1_000331
• phenylbutazon-
• Neo-zoline
• NCGC00015846-01
• Butacompren
• Butaluy
• 4-Butyl-1,5-pyrazolidinedione
• CCG-39220
• Phenopyrine
• Fenilbutazona [INN-Spanish]
• Diossidone
• HMS3884C06
• Phenylbutazone [USP:INN:BAN:JAN]
• 3,2-diphenyl-4-N-butyl-pyrazolidin
• BSPBio_002369
• NCGC00015846-07
• NCGC00015846-08
• Phenylbutazone, United States Pharmacopeia (USP) Reference Standard
• Rectofasa
• Reupolar
• 1,2-diphenyl-3,5-dioxo-4-butyl-pyrazolidine
• Phenbutazone
• 50-33-9 (free form)
• Elmedal
• MLS002152929
• Bizolin
• Nadazone
• AG-205/04675049
• Equiphen
• Fenibutol
• Alqoverin
• P 8386
• Artropan
• NCGC00023855-08
• Fenibutasan
• Phen-Buta
• C07440
• LP00993
• EN300-126733
• Butidiona
• Schemergen
• DB00812
• HMS3651G15
• NCGC00023855-07
• SMR000059073
• D00510
• AC-683
• NCGC00023855-03
• Phebuzine
• Fenilidina
• HMS3369P16
• MFCD00005500
• SR-01000000004
• SPBio_001283
• Alkazone
• KBio3_001589
• Q421342
• Robizon-V
• InChI=1/C19H20N2O2/c1-2-3-14-17-18(22)20(15-10-6-4-7-11-15)21(19(17)23)16-12-8-5-9-13-16/h4-13,17H,2-3,14H2,1H
• Spectrum2_001282
• NCGC00015846-13
• NCGC00259358-01
• Tetnor
• SR-01000000004-13
• NCI-C55414
• NSC25134
• Tox21_500993
• Bizolin 200
• PHENYLBUTAZONE [JAN]
• NCGC00261678-01
• R-3-ZON
• Butazona
• Diozol
• HMS2091P08
• AKOS001592731
• Fenotone
• Artizin
• B.T.Z
• Therazone
• HMS2233B13
• PHENYLBUTAZONE [INN]
• Tox21_201809
• component of Azolid-A (Salt/Mix)
• Fenilbutazone [DCIT]
• NCGC00023855-04
• CHEBI:48574
• PHENYLBUTAZONE [MART.]
• Phenylbutazone (JP17/USP/INN)
• UNM000001255503
• Phenylbutazone, European Pharmacopoeia (EP) Reference Standard
• PHENYLBUTAZONE [VANDF]
• HMS2090H17
• NCGC00015846-09
• Wescozone
• VAC-10
• SBI-0050966.P004
• Phenyzene
• Pharmakon1600-01500482
• Merizone
• Tox21_110243
• NCGC00015846-05
• Spectrum4_000477
• Robizone
• Phenylbutazonum [INN-Latin]
• Azobutyl
• Buta phen
• HMS3263G07
• Arthrizon
• UNII-GN5P7K3T8S
• PHENYLBUTAZONE [HSDB]
• Butadiona
• DivK1c_000331
• Spectrum3_000675
• Bute, Butazolidin, Butatron, Phenylbutazone
• Butiwas-Simple
• s1654
• NCGC00015846-12
• Phenyzone
• DA-192
• 4-Butyl-1,5-dioxopyrazolidine
• HY-B0230
• G 13,871
• AB00052071_17
• NCGC00023855-06
• D07VHR
• HMS3715E21
• Tox21_110242
• 1,5-dioxopyrazolidine
• Usaf ge-15
• Betazed
• EINECS 200-029-0
• Equipalazone
• Alka Butazolidin
• Diphebuzol
• SR-01000000004-2
• NCGC00015846-27
• Buvetzone
• 4-Butyl-1,2-diphenyl-3,5-dioxo pyrazolidine
• Antadol
• 4-Butyl-1,5-dione
• G 13871
• P1Z
• PHENYLBUTAZONE [EP MONOGRAPH]
• Fenilbutina
• Phenylbutazone (Butazolidin, Butatron)
• Butartril
• Busone
• 1,2-diphenyl-3,5-dioxo-4-n-butyl-pyrazolidine
• STK388348
• Rubatone
• Z57355370
• 5-24-05-00400 (Beilstein Handbook Reference)
• PHENYLBUTAZONE [MI]
• PHENYLBUTAZONE [GREEN BOOK]
• HMS3649M17
• SW199456-2
• PHENYLBUTAZONE [WHO-DD]
• GN5P7K3T8S
• component of Azolid-A
• Phen-Buta-Vet
• 3,5-Dioxe-4 buty-1, diphenyl-pyrazolidine
• KBio2_001559
• Butone
• Robizone-V
• 50-33-9
• Digibutina
• NCI-C56531
• Phenogel
• W-105972
• butyl pyrin
• SR-01000000004-4
• GTPL7270
• HMS501A13
• Butaphen
• Tencodyne
• 3, 4-butyl-1,2-diphenyl-
• Zolaphen
• NCGC00015846-04
• Eributazone
• Todalgil
• Equi bute
• CAS-50-33-9
• BRN 0290080
• SCHEMBL3632
• KBioGR_000954
• WLN: T5VNNV EHJ BR& CR& E4
• DTXCID601136
• BRD-K10843433-001-20-1
• Ia-But
• Apo-Phenylbutazone
• KBio2_004127
• SPECTRUM1500482
• BCPP000108
• BP166190
• NCGC00023855-05
• esteve
• Pirarreumol 'B'
• Benzone
• Tevcodyne
• Opera_ID_888
• Artrizone
• Phenylbutazone, TraceCERT(R), certified reference material
• MLS001148412
• CCRIS 2374
• Oprea1_416494
• Febuzina
• Anuspiramin
• Tazone
• NCGC00181112-01
• Butalidon
• 4297-92-1
• EU-0100993
• HSDB 3159
• art rizin
• G-13871
• B.t.z.
• KBio2_006695
• 4-BUTYL-1,2-DIPHENYL-PYRAZOLIDINE-3,5-DIONE
• Anpuzone
• Spectrum5_001335
• Reumune
• DTXSID9021136
• NSC757272
• BCP02607
• NINDS_000331
• HMS1920H06
• Fenilbutazone
• Phenyl-Mobuzon
• SDCCGSBI-0050966.P005
• SR-01000000004-9
• Tox21_302763
• Tox21_110242_1
• 1,3-dioxo-4-N-butylpyrazoline
• NCGC00015846-03
• Flexazone
• NCGC00015846-15
• fe nilbutine
• SUXIBUZONE IMPURITY A [EP IMPURITY]
• AB00052071-16
• PHENYLBUTAZONE [USP-RS]
• Mepha-Butazon
• 3,5-Pirazolidinodiona, 4-butil-1,2-difenil-
• 1,5-dioxo-4-butylpyrazolidine
• Bunetzone
• NCGC00015846-06
• Lopac-P-8386
• IDI1_000331
• Phenylbutazone (JP15/USP/INN)
• LS-71
• 4-Butyl-1,2 -diphenyl-3,5-dioxo pyrazolidine
• Fenartil
• Zolidinum
• PHENYLBUTAZONE [USP MONOGRAPH]
• Phenylbutazon [German]
• AZOLID (TN)
• Exrheudon N
• Phenylbutazone [USAN:INN:BAN:JAN]
• Reudox
• KS-5127
• AB00052071-15
• 3,2-diphenyl-4-N-butylpyrazolidine
• FT-0603217
• Ticinil
• Pirarreumol B
• Lingel
• NCGC00256449-01
• BRD-K10843433-001-12-8
• KBioSS_001559
• Butartrina
• Phenyl butazone
• NSC-757272
• Spectrum_001079
• 3,5-dioxo-4-butyl-1-diphenyl-pyrazolidine
• Malgesic
• Phenylbutazone, SAJ special grade, >=99.0%
• NCGC00015846-10
• Shigrodin
• Anerval
• Butazina
• NSC 25134
• Butarecbon
• 'Esteve'
• NS00000675
• DB-051755
• BRD-K10843433-001-23-5
• Phenylbutazone (JP18/USP/INN)
• BRD-K10843433-001-22-7
• BRD-K10843433-001-21-9
• Phenylbutazone (Standard)
• Phenylbutazone - Bio-X trade mark
• HY-B0230R
• FP26944
• Phenylbutazone

• MDL： MFCD00005500
• Inchi： 1S/C19H20N2O2/c1-2-3-14-17-18(22)20(15-10-6-4-7-11-15)21(19(17)23)16-12-8-5-9-13-16/h4-13,17H,2-3,14H2,1H3
• InChI Key： VYMDGNCVAMGZFE-UHFFFAOYSA-N
• SMILES： O=C1C(C(N(C2C=CC=CC=2)N1C1C=CC=CC=1)=O)CCCC
• BRN： 290080

Computed Properties

• Exact Mass: 308.15200
• Monoisotopic Mass: 308.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 40.6

Experimental Properties

• Color/Form: Off white powder
• Density: 1.173g/cm3
• Melting Point: 104-107 °C
• Boiling Point: 424.9°C at 760mmHg
• Flash Point: 174.3°C
• Refractive Index: 1.606
• Water Partition Coefficient: <0.1G/100MLAT23.5ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, strong bases.
• PSA: 40.62000
• LogP: 3.91780
• pka: 4.5(at 25℃)
• Merck: 14,7277
• Solubility: It is easily soluble in acetone, chloroform or benzene, soluble in ethanol or ether, almost insoluble in water (<0.1 g/100 ml at 23.5 º C), and soluble in sodium hydroxide solution

Phenylbutazone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S36/37/39-S26-S45-S22-S53
• RTECS：UQ8225000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R45; R20/21/22; R36/37/38; R42/43
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phenylbutazone

Phenylbutazone and CAS No. 50-33-9: A Comprehensive Overview in Modern Pharmaceutical Research

Phenylbutazone, a compound with the chemical identifier CAS No. 50-33-9, has been a subject of extensive research and application in the field of pharmaceuticals. This compound, belonging to the butazolidinone class, has garnered significant attention due to its unique pharmacological properties and its role in various therapeutic interventions. The detailed exploration of Phenylbutazone not only encompasses its chemical structure and synthesis but also delves into its pharmacological mechanisms, clinical applications, and recent advancements in research.

The chemical structure of Phenylbutazone is characterized by a benzene ring substituted with a butazolidinone moiety. This specific arrangement imparts distinctive pharmacological properties, making it a valuable compound in the treatment of inflammatory and autoimmune conditions. The synthesis of Phenylbutazone involves a series of well-defined chemical reactions that highlight the ingenuity of organic chemistry in developing therapeutic agents. The process typically involves condensation reactions followed by cyclization, leading to the formation of the characteristic butazolidinone ring system.

In terms of pharmacological activity, Phenylbutazone exhibits potent anti-inflammatory and analgesic effects. These properties are primarily attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which are crucial in the biosynthesis of prostaglandins—mediators of inflammation and pain. However, unlike some modern nonsteroidal anti-inflammatory drugs (NSAIDs), Phenylbutazone also possesses additional mechanisms of action, including modulation of cytokine production and direct effects on immune cells. This multifaceted approach contributes to its efficacy in treating conditions such as rheumatoid arthritis and other inflammatory disorders.

Recent research has focused on understanding the molecular mechanisms underlying the therapeutic effects of Phenylbutazone. Studies have revealed that it can activate certain intracellular signaling pathways that lead to the downregulation of pro-inflammatory cytokines. Additionally, there is evidence suggesting that Phenylbutazone may have direct effects on nuclear factor kappa B (NF-κB)—a key transcription factor involved in inflammatory responses. These findings have opened new avenues for developing derivatives of Phenylbutazone with enhanced efficacy and reduced side effects.

The clinical applications of Phenylbutazone have been well-documented over several decades. It was initially marketed for the treatment of moderate to severe pain and inflammation associated with conditions like rheumatoid arthritis and osteoarthritis. The compound's ability to provide significant relief has made it a cornerstone in managing chronic inflammatory diseases. However, due to its potential side effects, such as hematologic toxicity and gastrointestinal issues, its use has been carefully monitored and often reserved for cases where other treatments are inadequate.

Modern research endeavors have aimed at optimizing the therapeutic profile of Phenylbutazone through structural modifications. By altering specific atoms or functional groups within its molecular framework, scientists have sought to enhance its efficacy while minimizing adverse effects. One notable derivative is phenylbucoxide, which retains much of the anti-inflammatory activity but exhibits reduced toxicity. Such modifications underscore the importance of structural-activity relationships in drug development and highlight the potential for further innovation based on existing pharmacophores.

The role of computational chemistry and high-throughput screening has been instrumental in accelerating the discovery process for new derivatives of Phenylbutazone. Advanced computational methods allow researchers to predict the binding affinity and metabolic stability of potential compounds before they are synthesized in the lab. This approach not only saves time and resources but also enables the identification of novel drug candidates with improved pharmacological profiles.

In conclusion, Phenylbutazone (CAS No. 50-33-9) remains a significant compound in pharmaceutical research due to its multifaceted therapeutic potential and well-documented clinical applications. Ongoing studies continue to unravel new aspects of its pharmacology and explore innovative ways to enhance its benefits while mitigating risks. The integration of traditional organic chemistry with cutting-edge computational techniques ensures that Phenylbutazone continues to be a relevant subject in modern medicinal chemistry.